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Compound of Interest

Compound Name: CB-184

Cat. No.: B1256021

Get Quote

Essential Guidance for Researchers and Laboratory Professionals on the Safe Disposal of 1-

Hydroxycyclohexyl-phenyl-ketone

For laboratory personnel engaged in research and development, the proper disposal of

chemical waste is a critical component of maintaining a safe and compliant work environment.

This document provides detailed procedures for the safe disposal of CB-184, also known as

Photoinitiator 184 or Irgacure 184, with the chemical name 1-Hydroxycyclohexyl-phenyl-ketone.

Adherence to these guidelines is essential to prevent environmental contamination and ensure

personnel safety.

I. Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of a substance is the first

step toward safe handling and disposal. Below is a summary of the key characteristics of CB-
184.
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Property Value

Chemical Name 1-Hydroxycyclohexyl-phenyl-ketone

CAS Number 947-19-3[1][2]

Molecular Formula C₁₃H₁₆O₂

Molecular Weight 204.3 g/mol [2]

Appearance White to off-white crystalline powder[2][3]

Melting Point 45-49 °C[2][3]

Boiling Point > 225 °C[3]

Flash Point > 150 °C[3]

Solubility in Water 442 mg/L at 23 °C[4]

Ignition Temperature 420 °C[3]

II. Personal Protective Equipment (PPE) and Safety
Precautions
Before handling CB-184 for disposal, it is imperative to be equipped with the appropriate

personal protective equipment (PPE) to minimize exposure and ensure safety.

Eye and Face Protection: Wear tight-fitting chemical splash goggles or a face shield.[1]

Hand Protection: Wear protective gloves.[1][3]

Respiratory Protection: If ventilation is inadequate or dust is present, use an effective dust

mask or suitable respiratory protection.[1][3]

Skin and Body Protection: Wear working clothes and closed footwear.[3]

General Hygiene and Safety Practices:

Do not eat, drink, or smoke in the work area.[1][3]
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Avoid breathing dust.[1]

Handle in a well-ventilated place.[4]

Avoid contact with skin, eyes, and clothing.[3]

Keep away from heat, sparks, and open flames.[1][5]

III. Step-by-Step Disposal Protocol
The disposal of CB-184 must be conducted in a manner that complies with local, state, and

federal regulations. The following protocol outlines the general steps for its proper disposal.

Step 1: Waste Identification and Segregation

Identify: Clearly label all waste containers containing CB-184 with its chemical name and any

associated hazards.

Segregate: Do not mix CB-184 waste with other incompatible chemical waste streams. It

should be kept away from strong acids, strong alkalis, and oxidizing agents.[1]

Step 2: Waste Collection and Storage

Container: Collect waste CB-184 in a suitable, properly labeled, and securely closed

container.[3]

Storage: Store the waste container in a cool, well-ventilated area, away from heat and

ignition sources.[1] Protect from direct sunlight.[1]

Step 3: Spill Management In the event of a spill, follow these procedures:

Eliminate Ignition Sources: Remove all sources of ignition from the area.[1][4]

Ventilate: Ensure the area is well-ventilated.[1]

Containment: Prevent the spill from spreading and from entering drains or watercourses.[5]

Cleanup:
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For small spills, use an inert absorbent material to soak up the substance.[5]

For larger spills, it may be appropriate to use a vacuum cleaner or shovel and broom to

collect the material.[1]

Disposal of Cleanup Materials: Place all contaminated materials (absorbents, PPE, etc.) into

a suitable container for disposal as hazardous waste.

Step 4: Final Disposal

Professional Disposal Service: The ultimate disposal of CB-184 waste should be handled by

a licensed and qualified hazardous waste disposal company. Do not attempt to dispose of

this chemical in the regular trash or down the drain.[1]

Regulatory Compliance: Ensure that the disposal method complies with all applicable

environmental regulations.

IV. Experimental Workflow for Disposal Decision-
Making
The following diagram illustrates the logical workflow for the proper disposal of CB-184.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.wpiinc.com/media/wysiwyg/pdf/SDS/sylgard184-curing-agent.pdf
https://www.additivesforpolymer.com/wp-content/uploads/2020/03/Photoinitiator-Irgacure-184-msds-baoxu-chemical.pdf
https://www.benchchem.com/product/b1256021/docs?utm_src=pdf-body#proper-disposal-of-cb-184-photoinitiator-184
https://www.additivesforpolymer.com/wp-content/uploads/2020/03/Photoinitiator-Irgacure-184-msds-baoxu-chemical.pdf
https://www.benchchem.com/product/b1256021/docs?utm_src=pdf-body#proper-disposal-of-cb-184-photoinitiator-184
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256021?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Handling CB-184

Disposal Process

Spill Scenario

Final Disposal

CB-184 Material

Identify as Chemical Waste

Spill Occurs

Segregate from Incompatible Materials
(Acids, Alkalis, Oxidizers)

Collect in Labeled, Sealed Container

Store in Cool, Ventilated Area
Away from Ignition Sources

Dispose via Licensed
Hazardous Waste Contractor

NO

Eliminate Ignition Sources

YES

Contain Spill

Clean with Inert Absorbent

Collect Contaminated Materials

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of CB-184.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1256021/docs?utm_src=pdf-body-img#proper-disposal-of-cb-184-photoinitiator-184
https://www.benchchem.com/product/b1256021/docs?utm_src=pdf-body#proper-disposal-of-cb-184-photoinitiator-184
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256021?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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